Cas no 33898-93-0 (Ethanol,2-(ethylphenylamino)-, 1-(N-phenylcarbamate))

• Product Name: Ethanol,2-(ethylphenylamino)-, 1-(N-phenylcarbamate)
• CAS No: 33898-93-0
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 315966
• PubChem ID: 118570
• Update Time: 2025-04-19

Ethanol,2-(ethylphenylamino)-, 1-(N-phenylcarbamate) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(ethylphenylamino)-, 1-(N-phenylcarbamate)
• 2-(N-ethylanilino)ethyl N-phenylcarbamate
• 2-(Ethylphenylamino)ethyl phenylcarbamate
• 2-(N-Ethylanilino)ethyl carbanilate
• Carbanilic acid, (2-(N-ethylanilino)ethyl) ester
• Ethanol, 2-(ethylphenylamino)-, phenylcarbamate (ester)
• Ethanol, 2-(ethylphenylamino)-, 1-(N-phenylcarbamate)
• AKOS024335801
• NS00054350
• SCHEMBL10409305
• EINECS 251-727-7
• 33898-93-0
• DTXSID30885569
• 2-[ethyl(phenyl)amino]ethyl N-phenylcarbamate

• Inchi： 1S/C17H20N2O2/c1-2-19(16-11-7-4-8-12-16)13-14-21-17(20)18-15-9-5-3-6-10-15/h3-12H,2,13-14H2,1H3,(H,18,20)
• InChI Key： HCTKHJQOFVNFCC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)CCN(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 284.152
• Monoisotopic Mass: 284.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.164
• Boiling Point: 393.5°Cat760mmHg
• Flash Point: 191.8°C
• Refractive Index: 1.616